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Compound of Interest

Compound Name: EPQpYEEIPIYL

Cat. No.: B8220887 Get Quote

For researchers and professionals in drug development, the activation of Src family kinases

(SFKs) is a critical area of study, with implications for cell proliferation, differentiation, and

survival. The phosphopeptide EPQpYEEIPIYL has emerged as a potent tool for activating

these kinases by targeting their Src Homology 2 (SH2) domains. This guide provides a

comprehensive comparison of EPQpYEEIPIYL with other known SFK activators, supported by

experimental data and detailed protocols to assist in designing and interpreting experiments.

Quantitative Comparison of Src Family Kinase
Activators
The following table summarizes the quantitative data for EPQpYEEIPIYL and a selection of

alternative Src family kinase activators. This data is essential for comparing their potency and

specificity.
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Activator Target(s)
Mechanism of
Action

Quantitative Data

EPQpYEEIPIYL
Src family kinases

(Lck, Hck, Fyn)
Binds to SH2 domains

Kd: ~1 nM for Lck

SH2 domain[1], ~4 nM

for Src SH2 domain[2]

Tolimidone
Lyn kinase (a member

of the Src family)
Allosteric activator

EC50: 63 nM for Lyn

kinase activation[3]

Propionyl-L-carnitine Src kinase, Akt, AMPK Activates Src kinase

Data on direct EC50

or Kd for Src

activation is not

specified.[3]

Ganglioside GM2
FAK/Src/Erk-MAPK

signaling pathway

Activates Src by

binding to integrin β1

receptor

Data on direct EC50

or Kd for Src

activation is not

specified.[3]

15-deoxy-Δ12,14-

Prostaglandin D2
DP2, PPARγ, Src-1

Agonist of DP2,

stimulates recruitment

of SRC-1 to PPARγ

Ki: 50 nM for DP2

binding; EC50: 8 nM

for eosinophil

activation.[3]

Signaling Pathways
The activation of Src family kinases by EPQpYEEIPIYL initiates a cascade of downstream

signaling events. The following diagrams illustrate the general Src family kinase activation

pathway and the specific pathways for Lck and Fyn, two prominent members of the family.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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